Cas no 5122-36-1 (Formamide,N-(4,6-diamino-5-pyrimidinyl)-)

• Product Name: Formamide,N-(4,6-diamino-5-pyrimidinyl)-
• CAS No: 5122-36-1
• MF: C₅H₇N₅O
• MW: 153.141979455948
• MDL: MFCD28127896
• CID: 373165
• PubChem ID: 114926
• Update Time: 2025-06-20

Formamide,N-(4,6-diamino-5-pyrimidinyl)- Chemical and Physical Properties

Names and Identifiers

• Formamide,N-(4,6-diamino-5-pyrimidinyl)-
• 4,6-DIAMINO-5-(FORMYLAMINO)PYRIMIDINE
• N-(4,6-diaminopyrimidin-5-yl)formamide
• N-(4,6-diaminopyrimidin-5-yl)formamide HCl
• 4,6-DIAMINO-5-(FORMYLAMINO)-PYRIMIDINE
• 4,6-Diamino-5-formamidopyrimidine
• 4,6-Diamino-5-N-formamidopyrimidine
• 4,6-Diamino-5-pyrimidinylformamide
• FAPy
• Fapyade
• FAPy-adenine
• 4,6-Diamino-5-pyrimidinylformamide #
• C15896
• MVYUVUOSXNYQLL-UHFFFAOYSA-N
• Formamide, N-(4,6-diamino-5-pyrimidinyl)-
• N-(4,6-Diamino-5-pyrimidinyl)formamide
• CHEBI:27983
• 5122-36-1
• HY-113303
• SCHEMBL435598
• N-(4,6-diamino-5-pyrimidinyl)-Formamide
• DTXSID20199228
• SB57660
• C06502
• MS-22866
• FT-0693369
• Q27103440
• CS-0059551
• AKOS006271503

• MDL： MFCD28127896
• Inchi： 1S/C5H7N5O/c6-4-3(10-2-11)5(7)9-1-8-4/h1-2H,(H,10,11)(H4,6,7,8,9)
• InChI Key： MVYUVUOSXNYQLL-UHFFFAOYSA-N
• SMILES： O=CNC1=C(N)N=CN=C1N

Computed Properties

• Exact Mass: 153.06500
• Monoisotopic Mass: 153.06505986g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 107Ų

Experimental Properties

• PSA: 106.92000
• LogP: 1.08060

Formamide,N-(4,6-diamino-5-pyrimidinyl)- Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Aminopyrimidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Aminopyrimidines and derivatives

Additional information on Formamide,N-(4,6-diamino-5-pyrimidinyl)-

Formamide, N-(4,6-diamino-5-pyrimidinyl)- and CAS No. 5122-36-1: Applications and Research Insights

Formamide, N-(4,6-diamino-5-pyrimidinyl), is a significant compound in the realm of chemical and pharmaceutical research, characterized by its unique structural and functional properties. This compound, identified by the CAS number 5122-36-1, has garnered considerable attention due to its versatile applications in various scientific domains. The molecular structure of this compound incorporates a pyrimidine ring, which is a crucial moiety in medicinal chemistry, particularly in the development of nucleoside analogs and anticancer agents.

The pyrimidine core of Formamide, N-(4,6-diamino-5-pyrimidinyl) plays a pivotal role in its biological activity. Pyrimidine derivatives are well-documented for their pharmacological properties, including antiviral, antibacterial, and anticancer effects. Recent studies have highlighted the compound's potential in inhibiting specific enzymes that are involved in tumor growth and proliferation. This makes it a promising candidate for further exploration in oncology research.

In the context of drug development, the amine functional groups attached to the pyrimidine ring contribute to the compound's reactivity and interaction with biological targets. Researchers have been investigating how these amine groups can be modified to enhance binding affinity and selectivity towards therapeutic targets. This approach has led to the discovery of novel derivatives with improved pharmacokinetic profiles and reduced side effects.

The synthesis of Formamide, N-(4,6-diamino-5-pyrimidinyl) involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements of pharmaceutical applications. Techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly used to characterize the compound's structure and confirm its identity.

One of the most compelling aspects of this compound is its role in combinatorial chemistry and high-throughput screening (HTS). The structural flexibility of Formamide, N-(4,6-diamino-5-pyrimidinyl) allows for the generation of a diverse library of derivatives, which can be screened for biological activity. This approach has been instrumental in identifying lead compounds for various therapeutic applications. For instance, recent studies have demonstrated its efficacy in inhibiting kinases associated with chronic diseases.

The compound's potential extends beyond oncology; it has also shown promise in treating inflammatory diseases. The pyrimidine moiety interacts with inflammatory pathways by modulating key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These interactions have been studied extensively in preclinical models, providing insights into its therapeutic potential. The ability to fine-tune its structure has led to the development of analogs with enhanced anti-inflammatory properties.

In conclusion, Formamide, N-(4,6-diamino-5-pyrimidinyl), identified by CAS number 5122-36-1, is a multifaceted compound with significant implications in pharmaceutical research. Its unique structural features make it an attractive scaffold for developing novel therapeutics targeting various diseases. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play a crucial role in future medical advancements.